![molecular formula C17H14BrN3O3 B2488612 Ethyl 5-(2-bromobenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate CAS No. 1396679-40-5](/img/structure/B2488612.png)
Ethyl 5-(2-bromobenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical reactions, starting from simple precursors to achieve the desired product. For instance, ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, an analogous compound, is synthesized through esterification and bromination from ethyl 2-(3-chloro-2-pyridinyl)-5-oxo-3-pyrazolidinecarboxylate, indicating a potentially similar approach could be applicable for the target compound (Lan Zhi-li, 2007).
Molecular Structure Analysis
The molecular structure of ethyl 5-(2-bromobenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate, like its analogs, is expected to be determined through techniques such as NMR and MS, providing insights into its chemical environment and the arrangement of its functional groups (Ji Ya-fei, 2009).
Scientific Research Applications
Synthetic Methodologies and Precursors
- Ethyl 5-(2-bromobenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate and related compounds serve as versatile precursors in the synthesis of a variety of heterocyclic compounds. For instance, brominated trihalomethylenones have been explored as precursors in the synthesis of ethoxymethyl-carboxyethyl ester pyrazoles through cyclocondensation reactions, showcasing a simple methodology with moderate to good yields (Martins et al., 2013).
Anticancer Agents
- Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives synthesized from related compounds have shown significant anti-tumor activity in mouse tumor model cancer cell lines (EAC), Colon cancer (HCT-29), and Breast cancer (MCF-7) cell lines, highlighting the potential therapeutic applications of these compounds (Nassar et al., 2015).
Fluorescent Molecules
- The unique reactivity of similar compounds has been exploited for the synthesis of novel fluorescent molecules, such as trifluoromethylated pyrazolo[1,5-a]pyrimidine, which might be used as attractive fluorophores due to their strong fluorescence intensity, offering applications in biochemical and medical research (Yan‐Chao Wu et al., 2006).
Immunomodulatory and Anticancer Activities
- Some novel 2‐substituted‐6‐bromo‐3‐methylthiazolo[3,2‐a]benzimidazole derivatives synthesized from similar compounds have shown significant immunomodulatory and anticancer activities, particularly against colon carcinoma cells (HCT‐116) and hepatocellular carcinoma cells (Hep‐G2), suggesting their potential as therapeutic agents (Abdel‐Aziz et al., 2009).
Synthesis of Pyrazole Derivatives
- The synthesis of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate and related pyrazole derivatives, through a three-component one-pot condensation reaction, has been detailed, offering insights into synthetic chemistry applications (Viveka et al., 2016).
properties
IUPAC Name |
ethyl 5-[(2-bromobenzoyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O3/c1-2-24-17(23)13-10-19-21-8-7-11(9-15(13)21)20-16(22)12-5-3-4-6-14(12)18/h3-10H,2H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNVMKDEQLWSKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2-bromobenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.